Cas no 820238-67-3 (3,5-Pyrazolidinedione, 1-(2-methylphenyl)-)

• Product name: 3,5-Pyrazolidinedione, 1-(2-methylphenyl)-
• CAS No: 820238-67-3
• MF: C₁₀H₁₀N₂O₂
• MW: 190.1986
• CID: 700533
• PubChem ID: 11240927

3,5-Pyrazolidinedione, 1-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyrazolidinedione, 1-(2-methylphenyl)-
• 1-(2-methyl-phenyl)-pyrazolidine-3,5-dione
• 1-(2-methylphenyl)pyrazolidine-3,5-dione
• 1-o-Tolyl-pyrazolidine-3,5-dione
• BB 0238368
• SCHEMBL5444371
• DTXSID90459765
• 1-(o-Tolyl)pyrazolidine-3,5-dione
• 820238-67-3

• Inchi： InChI=1S/C10H10N2O2/c1-7-4-2-3-5-8(7)12-10(14)6-9(13)11-12/h2-5H,6H2,1H3,(H,11,13)
• InChI Key： YKCKTXFMLXMMHG-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1N2C(=O)CC(=O)N2

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.4Ų